Cas no 933716-40-6 (3-((4-Methoxybenzyl)oxy)piperidine)

• Product Name: 3-((4-Methoxybenzyl)oxy)piperidine
• CAS No: 933716-40-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 4720408
• Update Time: 2025-05-21

3-((4-Methoxybenzyl)oxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Methoxybenzyl)oxy]piperidine
• 3-((4-Methoxybenzyl)oxy)piperidine
• 3-((4-Methoxybenzyl)oxy)-piperidine

• Inchi： 1S/C13H19NO2/c1-15-12-6-4-11(5-7-12)10-16-13-3-2-8-14-9-13/h4-7,13-14H,2-3,8-10H2,1H3
• InChI Key： WPOJOYWEHMHUOS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)OC)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 190
• Topological Polar Surface Area: 30.5

Additional information on 3-((4-Methoxybenzyl)oxy)piperidine

3-((4-Methoxybenzyl)oxy)piperidine: A Comprehensive Overview

The compound with CAS No. 933716-40-6, commonly referred to as 3-((4-Methoxybenzyl)oxy)piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a 4-methoxybenzyl group. The piperidine moiety, a six-membered ring containing one nitrogen atom, is a well-known structural element in many bioactive compounds, while the 4-methoxybenzyl group introduces additional functional complexity, enhancing the molecule's potential for diverse applications.

Recent studies have highlighted the importance of 3-((4-Methoxybenzyl)oxy)piperidine in drug design and development. Researchers have explored its role as a versatile building block in medicinal chemistry, particularly in the synthesis of bioactive agents targeting various therapeutic areas. The compound's ability to undergo a wide range of chemical transformations makes it an invaluable intermediate in organic synthesis. For instance, its use as a precursor for constructing complex heterocyclic frameworks has been extensively documented in recent literature.

The synthesis of 3-((4-Methoxybenzyl)oxy)piperidine typically involves multi-step processes that leverage advanced synthetic methodologies. One common approach involves the alkylation of piperidine derivatives with appropriately substituted benzyl halides under controlled conditions. This method ensures high yields and excellent stereochemical control, which are critical for producing pure and functional compounds suitable for downstream applications.

In terms of applications, 3-((4-Methoxybenzyl)oxy)piperidine has found utility in both academic research and industrial settings. Its role as an intermediate in the synthesis of pharmaceutical agents has been particularly notable. For example, recent studies have demonstrated its potential as a key component in the development of novel analgesics and anti-inflammatory drugs. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for targeting diseases such as cancer and neurodegenerative disorders.

Moreover, the compound's unique properties have led to its exploration in materials science. Researchers have investigated its use in the development of advanced polymers and materials with tailored physical and chemical properties. The incorporation of 3-((4-Methoxybenzyl)oxy)piperidine into polymer frameworks has shown potential for creating materials with enhanced mechanical strength and thermal stability, opening new avenues for its application in industries such as electronics and aerospace.

From a structural perspective, 3-((4-Methoxybenzyl)oxy)piperidine exhibits interesting electronic and steric properties that contribute to its reactivity and functionality. The presence of the methoxy group on the benzene ring introduces electron-donating effects, which can influence the molecule's interaction with biological targets. Additionally, the piperidine ring's nitrogen atom provides opportunities for hydrogen bonding and other non-covalent interactions, further enhancing its versatility in chemical reactions.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of 3-((4-Methoxybenzyl)oxy)piperidine. Molecular modeling studies have revealed insights into its conformational flexibility and binding affinities with various biomolecules. These findings have been instrumental in guiding experimental efforts to optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In conclusion, 3-((4-Methoxybenzyl)oxy)piperidine (CAS No. 933716-40-6) stands out as a multifaceted compound with significant potential across multiple disciplines. Its structural diversity, coupled with its ability to participate in various chemical reactions, positions it as an essential tool in modern organic synthesis. As research continues to uncover new applications and mechanisms involving this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.